Cas no 1492526-68-7 (5-(2-methylpropyl)-1,3-oxazolidin-2-one)
5-(2-methylpropyl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methylpropyl)-1,3-oxazolidin-2-one
- 1492526-68-7
- CS-0349704
- AKOS014923713
- EN300-1248784
- SCHEMBL14131851
- 5-Isobutyloxazolidin-2-one
-
- Inchi: 1S/C7H13NO2/c1-5(2)3-6-4-8-7(9)10-6/h5-6H,3-4H2,1-2H3,(H,8,9)
- InChI Key: XQXWPOGZOLVNLA-UHFFFAOYSA-N
- SMILES: O1C(NCC1CC(C)C)=O
Computed Properties
- Exact Mass: 143.094628657g/mol
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.3Ų
5-(2-methylpropyl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1248784-1.0g |
5-(2-methylpropyl)-1,3-oxazolidin-2-one |
1492526-68-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1248784-50mg |
5-(2-methylpropyl)-1,3-oxazolidin-2-one |
1492526-68-7 | 50mg |
$468.0 | 2023-10-02 | ||
| Enamine | EN300-1248784-100mg |
5-(2-methylpropyl)-1,3-oxazolidin-2-one |
1492526-68-7 | 100mg |
$490.0 | 2023-10-02 | ||
| Enamine | EN300-1248784-250mg |
5-(2-methylpropyl)-1,3-oxazolidin-2-one |
1492526-68-7 | 250mg |
$513.0 | 2023-10-02 | ||
| Enamine | EN300-1248784-500mg |
5-(2-methylpropyl)-1,3-oxazolidin-2-one |
1492526-68-7 | 500mg |
$535.0 | 2023-10-02 | ||
| Enamine | EN300-1248784-1000mg |
5-(2-methylpropyl)-1,3-oxazolidin-2-one |
1492526-68-7 | 1000mg |
$557.0 | 2023-10-02 | ||
| Enamine | EN300-1248784-2500mg |
5-(2-methylpropyl)-1,3-oxazolidin-2-one |
1492526-68-7 | 2500mg |
$1089.0 | 2023-10-02 | ||
| Enamine | EN300-1248784-5000mg |
5-(2-methylpropyl)-1,3-oxazolidin-2-one |
1492526-68-7 | 5000mg |
$1614.0 | 2023-10-02 | ||
| Enamine | EN300-1248784-10000mg |
5-(2-methylpropyl)-1,3-oxazolidin-2-one |
1492526-68-7 | 10000mg |
$2393.0 | 2023-10-02 |
5-(2-methylpropyl)-1,3-oxazolidin-2-one Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 5-(2-methylpropyl)-1,3-oxazolidin-2-one
5-(2-Methylpropyl)-1,3-Oxazolidin-2-one: A Comprehensive Overview
The compound 5-(2-methylpropyl)-1,3-oxazolidin-2-one (CAS No. 1492526-68-7) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are widely studied for their potential applications in drug design and development. The structure of 5-(2-methylpropyl)-1,3-oxazolidin-2-one features a five-membered ring with an oxygen atom at position 1 and a ketone group at position 2, along with an isopropyl substituent at position 5. This unique structure contributes to its versatile chemical properties and biological activities.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(2-methylpropyl)-1,3-oxazolidin-2-one through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has significantly reduced reaction times while maintaining high yields. This method has been highlighted in several recent studies as a promising strategy for scaling up the production of this compound for pharmaceutical applications.
The biological activity of 5-(2-methylpropyl)-1,3-oxazolidin-2-one has been extensively investigated in preclinical models. Research indicates that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential role in the management of metabolic disorders.
In terms of pharmacokinetics, 5-(2-methylpropyl)-1,3-oxazolidin-2-one has shown favorable absorption profiles in animal models. Its bioavailability is enhanced by the presence of the isopropyl group, which improves solubility and stability within biological systems. These characteristics make it an attractive lead compound for further drug development.
Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the therapeutic potential of 5-(2-methylpropyl)-1,3-oxazolidin-2-one. By leveraging computational chemistry tools and high-throughput screening techniques, researchers have identified novel analogs with improved efficacy and reduced toxicity profiles.
The environmental impact of 5-(2-methylpropyl)-1,3-oxazolidin-2-one has also been a topic of interest in sustainability research. Studies have shown that this compound degrades efficiently under aerobic conditions, minimizing its ecological footprint. This attribute aligns with the growing demand for eco-friendly pharmaceuticals in modern healthcare systems.
In conclusion, 5-(2-methylpropyl)-1,3-oxazolidin-2-one (CAS No. 1492526-68-7) represents a promising molecule with diverse applications in drug discovery and development. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in addressing unmet medical needs. Continued research into its properties will undoubtedly unlock new therapeutic possibilities and contribute to the advancement of medicinal chemistry.
1492526-68-7 (5-(2-methylpropyl)-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)